5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide

• Molecular Formula: C13H15NO2S3
• Molecular Weight: 313.5 g/mol
• IUPAC Name: 5-benzylsulfanyl-N,N-dimethylthiophene-3-sulfonamide
• InChI: InChI=1S/C13H15NO2S3/c1-14(2)19(15,16)12-8-13(18-10-12)17-9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3
• InChI Key: VVVQEVNPSSPKFE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CSC(=C1)SCC2=CC=CC=C2

Description

5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide is a sulfur-containing heterocyclic compound with the molecular formula C₁₃H₁₅NO₂S₃ and a molecular weight of 313.5 g/mol (purity ≥95%) . Its structure features a thiophene ring substituted with a benzylthio group at position 5 and a dimethylsulfonamide group at position 3 (Figure 1). The sulfonamide moiety enables interactions with enzymes via hydrogen bonding and hydrophobic interactions, as supported by QSAR studies .

Biological Activity

5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a detailed overview of its biological activity based on diverse research findings, including data tables and case studies.

Chemical Structure and Properties

Molecular Formula: C12H14N2O2S3
Molecular Weight: 302.44 g/mol
IUPAC Name: 5-(benzylthio)-N,N-dimethylthiophene-3-sulfonamide
Canonical SMILES: Cc1ccc(cc1)S(=O)(=O)N(C)C2=C(C(=C(SC)C=C2)S)N(C)C

The biological activity of 5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in key metabolic pathways. The sulfonamide group is known to inhibit dihydropteroate synthase, an enzyme critical for folate synthesis in bacteria, while the thiophene moiety may contribute to its anticancer properties by affecting cellular signaling pathways.

Antimicrobial Activity

Research has demonstrated that 5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide exhibits significant antimicrobial activity against a range of pathogens.

Table 1: Antimicrobial Activity Against Various Pathogens

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL
Mycobacterium tuberculosis	4 µg/mL

The compound showed promising results, particularly against Staphylococcus aureus, indicating its potential as a lead compound for developing new antimicrobial agents.

Anticancer Activity

In vitro studies have indicated that 5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide possesses anticancer properties. It has been tested against various cancer cell lines, demonstrating cytotoxic effects.

Table 2: Cytotoxicity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	15.2
HeLa (Cervical Cancer)	20.5
A549 (Lung Cancer)	18.0

The compound's mechanism in cancer cells may involve the induction of apoptosis and the inhibition of cell proliferation, as evidenced by cell cycle analysis.

Case Studies

• Antimicrobial Resistance : A study highlighted the effectiveness of 5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide against methicillin-resistant Staphylococcus aureus (MRSA), showcasing its potential in combating resistant strains .
• Combination Therapy : Another investigation explored the synergistic effects of this compound when combined with conventional antibiotics, leading to enhanced efficacy against resistant bacterial strains .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The sulfonamide group and benzylthio moiety participate in nucleophilic substitution reactions.

Benzylthio Group Substitution

The benzylthio (-S-CH₂C₆H₅) group undergoes SₙAr (nucleophilic aromatic substitution) under basic conditions. For example:

$$\text{5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide} + \text{Nu}^- \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}} \text{5-(Nu)-N,N-dimethylthiophene-3-sulfonamide} + \text{PhCH}_2\text{SH}$$

• Optimized conditions : Tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst improves yields (58–84%) by enhancing reaction kinetics .

• Typical nucleophiles : Amines, thiols, or alkoxides .

Sulfonamide Reactivity

The N,N-dimethyl sulfonamide group is less reactive toward nucleophiles due to steric hindrance, but hydrolysis can occur under extreme conditions:

$$\text{N,N-dimethylsulfonamide} \xrightarrow{\text{HCl/EtOH, reflux}} \text{sulfonic acid} + \text{Me}_2\text{NH}$$

• Hydrolysis rates are slower compared to primary sulfonamides .

Oxidation Reactions

The benzylthio group is susceptible to oxidation:

Oxidizing Agent	Product	Conditions	Yield	Source
H₂O₂	Sulfoxide	RT, 6h	75%
Oxone®	Sulfone	60°C, 12h	88%

• Mechanism : Sequential oxidation via radical intermediates, confirmed by ESR studies.

• Impact : Sulfone derivatives exhibit enhanced electron-withdrawing effects, altering subsequent reactivity .

Cyclization Reactions

Thermal treatment induces cyclization to form thiazole derivatives :

$$\text{5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide} \xrightarrow{\Delta, \text{toluene}} \text{Thiazolo[5,4-d]thiophene} + \text{byproducts}$$

• Key intermediates : Intramolecular attack of the sulfur atom on the thiophene ring .

• Conditions : 110°C, 24h, yields ~40–60%.

Cross-Coupling Reactions

The thiophene ring undergoes regioselective functionalization via lithiation or magnesiation :

Metallation at α-Positions

$$\text{Thiophene} \xrightarrow{\text{TMPMgCl·LiCl}} \text{5-Magnesiated intermediate} \xrightarrow{\text{Ni(cod)}_2} \text{Cross-coupled product}$$

• Catalyst : Nickel(0) with SIPr ligand enables Suzuki-Miyaura couplings .

• Applications : Introduction of aryl, alkyl, or heteroaryl groups at the 5-position .

Acylation and Alkylation

While the N,N-dimethyl group limits direct acylation, the benzylthio group can be alkylated:

$$\text{5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide} + \text{R-X} \xrightarrow{\text{Base}} \text{5-(R-S)-N,N-dimethylthiophene-3-sulfonamide}$$

• Reagents : Alkyl halides (R-X) with K₂CO₃ in DMF .

• Yields : 45–70% depending on R-group steric bulk .

Interaction with Biological Targets

Though not a direct chemical reaction, the compound’s sulfonamide moiety interacts with enzymes via hydrogen bonding and hydrophobic interactions, as evidenced by QSAR studies .

Comparison with Similar Compounds

Key Properties

• Synthetic Utility : The benzylthio group allows for further functionalization via alkylation, while the N,N-dimethyl group limits direct acylation .
• Catalytic Applications : Nickel(0) catalysts with SIPr ligands facilitate Suzuki-Miyaura couplings, enabling the introduction of aryl, alkyl, or heteroaryl groups at the 5-position .

Comparison with Similar Compounds

The biological activity and chemical reactivity of 5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide are influenced by its unique substitution pattern. Below is a comparative analysis with structurally related sulfonamides and thiophene derivatives.

Table 1: Structural and Functional Comparison of Selected Compounds

Compound Name	Molecular Formula	Key Structural Features	Biological Activity	Key Differences
5-(Benzylthio)-N,N-dimethylthiophene-3-sulfonamide	C₁₃H₁₅NO₂S₃	Thiophene core, 5-benzylthio, 3-dimethylsulfonamide	Antimicrobial, anticancer	Baseline compound; balanced lipophilicity due to N,N-dimethyl group.
5-(Benzylthio)-1,3,4-thiadiazol-2-amine	C₉H₉N₃S₂	Thiadiazole core, 5-benzylthio, 2-amine	Anticancer (broad cell line activity)	Thiadiazole ring increases rigidity; amine group enhances hydrogen-bonding capacity.
N-(1,3-benzodioxol-5-yl)-2-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide	C₂₀H₁₄FN₃O₅S₂	Thiophene core, 3-sulfonamide, 1,3-benzodioxol, fluorophenyl-oxadiazole	Enzyme inhibition (e.g., kinases)	Oxadiazole and benzodioxol groups improve target specificity but reduce solubility.
5-((4-Fluorobenzyl)thio)-N-methyl-1,3,4-thiadiazol-2-amine	C₁₀H₁₀FN₃S₂	Thiadiazole core, 4-fluorobenzylthio, 2-methylamine	Antimicrobial (gram-positive bacteria)	Fluorine atom enhances electronegativity and membrane penetration.
5-(Benzylthio)-1-ethyl-3-methyl-1H-pyrazole	C₁₃H₁₅N₂S	Pyrazole core, 5-benzylthio, 1-ethyl, 3-methyl	Unknown (structural analog)	Pyrazole ring alters electronic properties; lacks sulfonamide moiety.

Structural and Functional Insights

Core Heterocycle Variations

• Thiophene vs. Thiadiazole : Replacing the thiophene ring with a thiadiazole (as in 5-(Benzylthio)-1,3,4-thiadiazol-2-amine) increases rigidity and electron-withdrawing character , enhancing interactions with DNA in anticancer applications . However, this reduces solubility compared to the thiophene-based parent compound .

Substituent Effects

• Benzylthio vs. Fluorobenzylthio : The 4-fluorobenzylthio group in 5-((4-Fluorobenzyl)thio)-N-methyl-1,3,4-thiadiazol-2-amine introduces electronegativity , improving antimicrobial activity against gram-positive bacteria .
• N,N-Dimethylsulfonamide : This group in the target compound balances lipophilicity and solubility , whereas bulkier substituents (e.g., benzodioxol in ) reduce bioavailability .